Methyl 2-chloro-4-(methylthio)benzoate
Cat. No. B8716361
M. Wt: 216.68 g/mol
InChI Key: AQHCAVOYNHIOJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06911469B2
Procedure details
Sodium thiomethoxide (459 mg) was added to a solution of methyl 4-bromo-2-chlorobenzoate (1.25 g) in N,N-dimethylformamide (10 ml) under ice-cooling, and the mixture was stirred for 2 hr. 1N Hydrochloric acid was added to the reaction mixture and the resulting product was extracted three times with ether. The organic layers were combined, washed successively with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated and the residue was subjected to silica gel column chromatography (hexane/ethyl acetate=10/1) to give the objective compound (835 mg) as a colorless oil.
Identifiers
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REACTION_CXSMILES
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[CH3:1][S-:2].[Na+].Br[C:5]1[CH:14]=[CH:13][C:8]([C:9]([O:11][CH3:12])=[O:10])=[C:7]([Cl:15])[CH:6]=1.Cl>CN(C)C=O>[Cl:15][C:7]1[CH:6]=[C:5]([S:2][CH3:1])[CH:14]=[CH:13][C:8]=1[C:9]([O:11][CH3:12])=[O:10] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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459 mg
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Type
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reactant
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Smiles
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C[S-].[Na+]
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Name
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Quantity
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1.25 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C(=O)OC)C=C1)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting product was extracted three times with ether
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WASH
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Type
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WASH
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Details
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washed successively with water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)OC)C=CC(=C1)SC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 835 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 76.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
